Cas no 99578-58-2 (5-phenylthiophene-3-carboxylic acid)

• Product Name: 5-phenylthiophene-3-carboxylic acid
• CAS No: 99578-58-2
• MF: C₁₁H₈O₂S
• MW: 204.245021820068
• MDL: MFCD08444324
• CID: 750168
• PubChem ID: 16227221
• Update Time: 2025-04-19

5-phenylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 5-phenyl-
• 5-Phenyl-3-thiophenecarboxylic acid
• 5-phenylthiophene-3-carboxylic acid
• FT-0737345
• E77628
• 5-Phenylthiofuran-3-carboxylic Acid
• 5-phenylthiophene-3-carboxylicacid
• 5-Phenyl-thiophene-3-carboxylic acid
• 99578-58-2
• Z203041324
• AB01329640-02
• AS-81999
• UPASVLUUTUDFMY-UHFFFAOYSA-N
• EN300-24788
• A851091
• SCHEMBL938500
• DTXSID10585393
• AKOS005217147
• NCGC00338174-01
• F2147-5374

• MDL： MFCD08444324
• Inchi： 1S/C11H8O2S/c12-11(13)9-6-10(14-7-9)8-4-2-1-3-5-8/h1-7H,(H,12,13)
• InChI Key： UPASVLUUTUDFMY-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 204.02450067g/mol
• Monoisotopic Mass: 204.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.303

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids